Muramic lactam

• CAS RN: 35477-93-1
• Molecular Formula: C9H15NO6
• Molecular Weight: 233.22 g/mol
• IUPAC Name: (2R,3R,6R)-6-methyl-5-oxo-2-[(1R)-1,2,3-trihydroxypropyl]morpholine-3-carbaldehyde
• InChI: InChI=1S/C9H15NO6/c1-4-9(15)10-5(2-11)8(16-4)7(14)6(13)3-12/h2,4-8,12-14H,3H2,1H3,(H,10,15)/t4-,5+,6?,7-,8-/m1/s1
• InChI Key: XZWJVAHCGGCTMK-SRLYZFLGSA-N
• Isomeric SMILES: C[C@@H]1C(=O)N[C@H]([C@@H](O1)[C@@H](C(CO)O)O)C=O
• SMILES: CC1C(=O)NC(C(O1)C(C(CO)O)O)C=O
• synonyms: muramic lactam

Description

Muramic lactam is a unique and important component of spore peptidoglycan. It’s found in the cortex layer of the peptidoglycan cell wall that surrounds mature bacterial spores.

Synthesis Analysis

The synthesis of Muramic lactam involves two proteins, the amidase CwlD and the deacetylase PdaA. These proteins are required for muramic-δ-lactam synthesis in cells. The combined ability of CwlD and PdaA to generate muramic-δ-lactam has been demonstrated. In vitro reconstitution of cortex peptidoglycan biosynthesis showed that CwlD and PdaA together are sufficient for muramic-δ-lactam formation.

Molecular Structure Analysis

Muramic lactam is a modification of the peptidoglycan cell wall. It’s a carbohydrate polymer of alternating N-acetylglucosamine (GlcNAc) and N-acetylmuramic acid (MurNAc) residues.

Chemical Reactions Analysis

The chemical reaction for the formation of muramic lactam involves the deacetylation of N-acetylmuramic acid and cyclization of the product to form muramic-δ-lactam. This reaction is catalyzed by PdaA, which has transamidase activity.

Future Directions

Future research could focus on further elucidating the synthesis and function of muramic lactam. This could lead to the development of new antimicrobial strategies targeting the formation of muramic lactam.